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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the refractive index of

Cyclohexyl Acrylate (CHA) monomer, a crucial physical property for its application in various

scientific and industrial fields, including polymer synthesis, coatings, and adhesives.[1][2][3]

This document outlines the established refractive index values, details the experimental

methodology for its measurement, and presents other pertinent physical and chemical

properties in a structured format for ease of reference.

Core Properties of Cyclohexyl Acrylate
Cyclohexyl acrylate is an alicyclic acrylate ester recognized for imparting desirable

characteristics such as hardness, flexibility, and chemical resistance to polymers.[1] It is a

colorless liquid with a characteristic odor and is primarily used as a monomer in the production

of polymers and resins.[1][3]

Physicochemical Data
A summary of the key physical and chemical properties of Cyclohexyl Acrylate is presented

below. This data is essential for understanding its behavior in various experimental and

industrial settings.
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Property Value Unit Notes

Refractive Index (n) 1.4600

Typically measured at

20°C using the

sodium D-line (589

nm). Variations

(1.456, 1.4673) may

be reported based on

measurement

conditions.[1][4][5][6]

[7]

Molecular Formula C₉H₁₄O₂ [2][4][7]

Molecular Weight 154.21 g/mol [1][2][7]

Density 0.975 - 0.98 g/cm³ At 25°C.[1][4][6]

Boiling Point 182 - 184 °C [1][4][7]

Flash Point 68 - 71.3 °C [1][4][7]

Viscosity 8 cP At 25°C.[7]

Appearance Colorless Liquid [1][3]

CAS Number 3066-71-5 [1][2][4]

Experimental Protocol for Refractive Index
Measurement
The refractive index of a liquid monomer like Cyclohexyl Acrylate is a fundamental physical

constant that can be used to assess its purity.[8] The standard method for determining the

refractive index of a liquid is through the use of an Abbe refractometer.

Principle
The refractive index of a substance is the ratio of the speed of light in a vacuum to the speed of

light in that substance. An Abbe refractometer measures the critical angle of total internal
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reflection between a prism of known high refractive index and the sample. This critical angle is

directly related to the refractive index of the sample.

Apparatus and Materials
Abbe Refractometer

Cyclohexyl Acrylate monomer sample

Constant temperature water bath (set to 20.0 ± 0.1 °C)

Dropper or pipette

Lint-free lens paper

Ethanol or isopropanol for cleaning

Procedure
Temperature Calibration: Ensure the refractometer prisms are brought to the desired

temperature (typically 20.0 °C) by circulating water from the constant temperature bath.

Allow the instrument to thermally equilibrate for at least 10-15 minutes.

Instrument Calibration: Calibrate the refractometer using a standard liquid with a known

refractive index, such as distilled water (n_D^20 = 1.3330).

Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,

place 2-3 drops of the Cyclohexyl Acrylate monomer onto the surface of the measuring

prism.

Measurement: Close the prism assembly firmly. Direct a light source onto the prism. Look

through the eyepiece and turn the coarse adjustment knob until the light field comes into

view. A boundary line separating a light and a dark region should be visible.

Sharpening the Boundary: Adjust the chromaticity screw to eliminate any color fringe at the

boundary, resulting in a sharp, single line.
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Reading the Value: Align the boundary line precisely with the crosshairs in the eyepiece

using the fine adjustment knob.

Data Acquisition: Read the refractive index value from the instrument's scale.

Cleaning: Open the prisms and gently clean both the upper and lower prism surfaces with a

soft lens paper moistened with ethanol or isopropanol.

Replicates: Repeat the measurement at least two more times with fresh sample aliquots to

ensure reproducibility. The readings should agree within ±0.0002.

Logical Workflow for Monomer Characterization
The following diagram illustrates the logical workflow for the characterization of Cyclohexyl
Acrylate monomer, emphasizing the role of refractive index measurement in quality

assessment.
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Caption: Workflow for Cyclohexyl Acrylate Characterization.

Synthesis Overview
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The industrial production of Cyclohexyl Acrylate typically involves the esterification of acrylic

acid with cyclohexanol. This reaction is generally catalyzed by a strong acid. To ensure high

purity of the final monomer, which is critical for its refractive index and polymerization

performance, the product is often purified by distillation under reduced pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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